Cas no 51310-55-5 (3-(Trifluoromethyl)-1H-indole)
3-(Trifluoromethyl)-1H-indole is a fluorinated indole derivative characterized by the presence of a trifluoromethyl group at the 3-position of the indole scaffold. This structural feature enhances its electron-withdrawing properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The compound exhibits improved metabolic stability and lipophilicity compared to non-fluorinated analogs, facilitating its use in the development of bioactive molecules. Its reactivity allows for further functionalization, enabling the construction of diverse heterocyclic systems. The trifluoromethyl group also contributes to enhanced binding affinity in target interactions, particularly in medicinal chemistry applications. Suitable for use under controlled conditions, it requires handling in accordance with standard safety protocols for fluorinated compounds.
3-(Trifluoromethyl)-1H-indole structure
Product Name:3-(Trifluoromethyl)-1H-indole
CAS No:51310-55-5
MF:C9H6F3N
MW:185.145852565765
MDL:MFCD09032290
CID:823769
PubChem ID:13152885
Update Time:2025-06-06
3-(Trifluoromethyl)-1H-indole Chemical and Physical Properties
Names and Identifiers
-
- 3-(Trifluoromethyl)-1H-indole
- 1H-indole, 3-(trifluoromethyl)-
- 3-Trifluoromethyl-1H-indole
- 3-(Fluormethyl)-indol
- 3-(trifluoromethyl)indole
- 3-trifluoromethylindole
- 3-trifluoromethyl-indole
- AC-942
- CTK1G8380
- SureCN2789076
- 3-Trifluoromethyl Indole
- CLSZROKTPWVQKB-UHFFFAOYSA-N
- 7138AB
- AK115654
- 51310-55-5
- DB-000880
- C75404
- AKOS005256049
- MFCD09032290
- DTXSID10522445
- SCHEMBL2789076
- J-513119
- DS-4254
-
- MDL： MFCD09032290
- Inchi： 1S/C9H6F3N/c10-9(11,12)7-5-13-8-4-2-1-3-6(7)8/h1-5,13H
- InChI Key： CLSZROKTPWVQKB-UHFFFAOYSA-N
- SMILES： FC(C1=CNC2C=CC=CC1=2)(F)F
Computed Properties
- Exact Mass: 185.04528
- Monoisotopic Mass: 185.04523368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 15.8
Experimental Properties
- Boiling Point: 256.7±35.0°C at 760 mmHg
- PSA: 15.79
3-(Trifluoromethyl)-1H-indole Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Storage Condition：Sealed in dry,2-8°C
3-(Trifluoromethyl)-1H-indole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A199009670-100mg |
3-(Trifluoromethyl)-1H-indole |
51310-55-5 | 95% | 100mg |
$294.00 | 2023-09-01 | |
| Alichem | A199009670-250mg |
3-(Trifluoromethyl)-1H-indole |
51310-55-5 | 95% | 250mg |
$475.20 | 2023-09-01 | |
| Alichem | A199009670-1g |
3-(Trifluoromethyl)-1H-indole |
51310-55-5 | 95% | 1g |
$1260.00 | 2023-09-01 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T12930-25mg |
3-(Trifluoromethyl)-1H-indole |
51310-55-5 | 95% | 25mg |
¥778.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T12930-250mg |
3-(Trifluoromethyl)-1H-indole |
51310-55-5 | 95% | 250mg |
¥1612.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T12930-1g |
3-(Trifluoromethyl)-1H-indole |
51310-55-5 | 95% | 1g |
¥4651.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T12930-100mg |
3-(Trifluoromethyl)-1H-indole |
51310-55-5 | 95% | 100mg |
¥1001.0 | 2023-09-06 | |
| Matrix Scientific | 204137-0.500g |
3-(Trifluoromethyl)-1H-indole, 95% |
51310-55-5 | 95% | 0.500g |
$595.00 | 2023-09-09 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T895133-1g |
3-(Trifluoromethyl)-1H-indole |
51310-55-5 | ≥95% | 1g |
11,000.00 | 2021-05-17 | |
| Chemenu | CM146585-1g |
3-(trifluoromethyl)-1H-indole |
51310-55-5 | 95% | 1g |
$1122 | 2021-08-05 |
3-(Trifluoromethyl)-1H-indole Suppliers
Amadis Chemical Company Limited
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(CAS:51310-55-5)3-(Trifluoromethyl)-1H-indole
Order Number:A853583
Stock Status:in Stock
Quantity:1g/250mg/100mg/50mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:46
Price ($):1021.0/416.0/260.0/179.0
Email:sales@amadischem.com
3-(Trifluoromethyl)-1H-indole Related Literature
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:51310-55-5)3-(Trifluoromethyl)-1H-indole
Purity:99%/99%/99%/99%
Quantity:1g/250mg/100mg/50mg
Price ($):1021.0/416.0/260.0/179.0